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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylheptane

Cat. No.: B14569249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethyl-2,4-dimethylheptane is a branched alkane hydrocarbon with the chemical formula

C₁₁H₂₄. As a member of the alkane family, it is a saturated hydrocarbon, meaning it contains

only single bonds between its carbon atoms. This technical guide provides a comprehensive

overview of its chemical and physical properties, general synthetic and analytical approaches,

and safety information. Given its nature as a simple hydrocarbon, it is primarily of interest in

fundamental chemical research, as a component in fuel mixtures, or as a non-polar solvent.

Chemical and Physical Properties
The physicochemical properties of 3-Ethyl-2,4-dimethylheptane are summarized in the table

below. These properties are crucial for its handling, application, and for predicting its behavior

in various chemical and physical processes.
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Property Value Source

CAS Number 61868-24-4 [1][2]

Molecular Formula C₁₁H₂₄ [2][3]

Molecular Weight 156.31 g/mol [2]

IUPAC Name 3-ethyl-2,4-dimethylheptane [2]

Boiling Point 179°C [4]

Density 0.7594 g/cm³ [4]

Refractive Index 1.4246 [4]

Melting Point -57.06°C (estimate) [4]

General Synthetic and Analytical Approaches
While specific experimental protocols for the synthesis of 3-Ethyl-2,4-dimethylheptane are not

readily available in the literature, its structure lends itself to common organic synthesis

techniques used for creating branched alkanes.

Synthetic Strategies
Synthesis of a branched alkane like 3-Ethyl-2,4-dimethylheptane would typically involve the

formation of the carbon skeleton through carbon-carbon bond-forming reactions, followed by

reduction to the fully saturated alkane. Potential synthetic routes could include:

Grignard Reaction: A Grignard reagent could be reacted with an appropriate ketone or

aldehyde to assemble the carbon backbone, followed by dehydration and hydrogenation.

Wittig Reaction: An olefination reaction, such as the Wittig reaction, could be employed to

create a specific alkene precursor, which would then be hydrogenated to yield the final

alkane.[5][6]

Alkylation: Friedel-Crafts alkylation or similar reactions could be used to add alkyl groups to

a smaller hydrocarbon chain.
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The following diagram illustrates a generalized workflow for the synthesis and purification of a

branched alkane.

General Synthetic Workflow for Branched Alkanes
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Caption: A generalized workflow for the synthesis and purification of branched alkanes.

Analytical Characterization
To confirm the identity and purity of synthesized 3-Ethyl-2,4-dimethylheptane, a combination

of analytical techniques would be employed.

Analytical Technique Purpose

Gas Chromatography-Mass Spectrometry (GC-

MS)

To determine the purity of the compound and

confirm its molecular weight.

Nuclear Magnetic Resonance (NMR)

Spectroscopy (¹H and ¹³C)

To elucidate the chemical structure by

identifying the connectivity of protons and

carbons.

Infrared (IR) Spectroscopy

To confirm the presence of C-H bonds and the

absence of functional groups (e.g., C=C, C=O,

O-H).

The logical workflow for the analytical characterization is depicted in the diagram below.
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Caption: A logical workflow for the analytical characterization of a chemical compound.

Safety and Handling
As with other flammable liquid hydrocarbons, 3-Ethyl-2,4-dimethylheptane should be handled

with appropriate safety precautions. While a specific safety data sheet (SDS) for this compound

is not widely available, the hazards are expected to be similar to other flammable alkanes.

General Safety Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Use in a well-ventilated area or under a fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid breathing vapors or mist.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures:

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Biological Activity and Applications
There is currently no significant information in the scientific literature regarding specific

biological activities or signaling pathways associated with 3-Ethyl-2,4-dimethylheptane. As a

simple, non-functionalized alkane, it is not expected to have high biological activity. Its primary

applications are likely to be in areas such as:

Fuel Additives: Branched alkanes can improve the octane rating of gasoline.

Solvents: Due to its non-polar nature, it can be used as a solvent for other non-polar

substances.

Chemical Intermediate: It can serve as a starting material or intermediate in the synthesis of

other chemical compounds.

Conclusion
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3-Ethyl-2,4-dimethylheptane is a branched alkane with well-defined chemical and physical

properties. While specific experimental protocols and biological data are scarce, its synthesis,

analysis, and handling can be approached using standard methods for similar aliphatic

hydrocarbons. This guide provides a foundational understanding of this compound for

researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-ethyl-2,4-dimethylheptane | CAS#:61868-24-4 | Chemsrc [chemsrc.com]

2. 3-Ethyl-2,4-dimethylheptane | C11H24 | CID 53423712 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-ethyl-2,4-dimethylheptane [webbook.nist.gov]

4. 2,4-dimethyl-3-ethylheptane [chemicalbook.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Ethyl-2,4-
dimethylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14569249#3-ethyl-2-4-dimethylheptane-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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